Cas no 2171263-54-8 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid
• CAS No: 2171263-54-8
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5784755
• PubChem ID: 165562163
• Update Time: 2025-05-28

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1571118
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methoxypropanoic acid
• 2171263-54-8
• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid

• Inchi： 1S/C22H24N2O6/c1-29-13-19(21(26)27)24-20(25)10-11-23-22(28)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/t19-/m0/s1
• InChI Key： CYBOFPCDNQEEAC-IBGZPJMESA-N
• SMILES： O(C(NCCC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid

Recent Advances in the Study of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic Acid and Related Compound 2171263-54-8

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid, a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acid, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, along with its related molecule 2171263-54-8, has been the subject of several studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The unique structural features of these compounds, including the Fmoc protecting group and the methoxypropanoic acid moiety, make them particularly valuable for advanced research in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid, with an emphasis on optimizing its yield and purity for use in peptide coupling reactions. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and interaction with biological targets, providing valuable insights for future drug design efforts.

Compound 2171263-54-8, which shares structural similarities with (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid, has been investigated for its potential as a scaffold in the development of novel therapeutics. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting its utility in the treatment of metabolic disorders. Furthermore, its stability under physiological conditions has been evaluated, with promising results indicating its suitability for further preclinical development.

One of the key findings from recent research is the role of these compounds in facilitating solid-phase peptide synthesis (SPPS). The Fmoc group in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid has been shown to enhance the efficiency of peptide chain elongation while minimizing side reactions. This has significant implications for the production of complex peptides with potential therapeutic applications, such as antimicrobial peptides and hormone analogs.

In conclusion, the ongoing research on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid and 2171263-54-8 highlights their potential as versatile tools in chemical biology and drug discovery. Future studies are expected to explore their applications in targeted drug delivery systems and their interactions with specific biological targets, paving the way for innovative therapeutic strategies.